molecular formula C20H18N2O B2611622 2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one CAS No. 478042-19-2

2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one

Cat. No. B2611622
CAS RN: 478042-19-2
M. Wt: 302.377
InChI Key: QEWBVSKCARMUHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one is a chemical compound that belongs to the family of cinnoline alkaloids. It is a potential candidate for drug development due to its various biological activities.

Scientific Research Applications

Synthesis and Anticancer Activity

A study by Dang Thi et al. (2015) developed a one-pot multicomponent synthetic approach for novel functionalized dihydrobenzo[h]cinnoline-5,6-diones, demonstrating promising anticancer activity against KB and Hep-G2 human tumor cell lines. This highlights the potential of dihydrobenzo[h]cinnoline derivatives in cancer therapy research (Dang Thi, Decuyper, Phuong, Ngoc, Nguyen, Nguyen, Huy, Nguyen, D’hooghe, & Nguyen, 2015).

Efficient Synthesis Approaches

Ma et al. (2014) reported an efficient domino strategy for the synthesis of polyfunctionalized cinnoline-4-carboxamides, indicating the versatility of cinnoline derivatives in organic synthesis and their potential applications in developing new pharmaceuticals (Ma, Tu, Ning, Jiang, & Tu, 2014).

Molecular Docking and Inhibition Studies

Mahmoud et al. (2022) described the synthesis of novel cinnoline derivatives and their potential as inhibitors of tubulin polymerization, with molecular docking studies shedding light on their binding modes. This suggests the role of such compounds in the development of new anticancer agents (Mahmoud, Shongwe, Moghadam, Moghimi-rad, Stoll, & Abdel-Jalil, 2022).

Mechanistic Studies and Synthetic Applications

Research by Kimball, Herges, and Haley (2002) on the cyclization mechanisms of (2-ethynylphenyl)triazenes to form cinnolines underlines the chemical reactivity and potential for creating complex heterocyclic structures, which are valuable in medicinal chemistry (Kimball, Herges, & Haley, 2002).

properties

IUPAC Name

2-[(4-methylphenyl)methyl]-5,6-dihydrobenzo[h]cinnolin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N2O/c1-14-6-8-15(9-7-14)13-22-19(23)12-17-11-10-16-4-2-3-5-18(16)20(17)21-22/h2-9,12H,10-11,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QEWBVSKCARMUHW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2C(=O)C=C3CCC4=CC=CC=C4C3=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.